Gonyautoxin-1

Description

Gonyautoxin-1 (GTX-1) is a naturally occurring toxin produced by certain species of marine dinoflagellates such as Alexandrium sp., Gonyaulax sp., and Protogonyaulax sp. . GTX-1 belongs to a group of neurotoxic molecules known as saxitoxins, which also includes saxitoxin (STX), neosaxitoxin (NSTX), and decarbamoylsaxitoxin (dcSTX) . These toxins can accumulate in shellfish through bioaccumulation, leading to paralytic shellfish poisoning (PSP) in humans who consume contaminated mollusks . The presence of gonyautoxins is associated with dinoflagellate blooms, commonly known as "red tides," though the coloration of the water is not always a reliable indicator . Gonyautoxins, including GTX-1, share a common structural basis: the 2,6-diamino-4-methyl-pyrollo[1,2-c]-purin-10-ol skeleton . Variations in substituents account for the differences among the gonyautoxin molecules, with some differing only by stereoisomerism .

The mechanism of toxicity for gonyautoxins involves the reversible binding to voltage-gated sodium channels in excitable cells . This binding blocks the influx of sodium ions, preventing nerve and muscle cells from producing action potentials, which disrupts neuronal transmission and can cause temporary muscle paralysis . Detection of gonyautoxins can be achieved through methods like High Performance Liquid Chromatography (HPLC) . In aquatic products, gonyautoxin 2 and 3 can be detected with a monoclonal antibody .

Similar to Gonyautoxin-1, Gonyautoxin-4 (GTX-4) is another member of the gonyautoxin family, often found alongside GTX-1 in contaminated shellfish . Both toxins have been identified in analytical standards and reference materials used for monitoring shellfish safety . Protogonyautoxin I is another related compound with a similar chemical structure .

• CAS No.: 60748-39-2
• Product Name: Gonyautoxin-1
• Molecular Formula: C10H17N7O9S
• Molecular Weight: 411.35 g/mol
• IUPAC Name: (2-amino-5,10,10-trihydroxy-6-imino-9-sulfooxy-3a,4,8,9-tetrahydro-1H-pyrrolo[1,2-c]purin-4-yl)methyl carbamate
• Standard InChI: InChI=1S/C10H17N7O9S/c11-6-14-5-3(2-25-8(13)18)17(21)7(12)16-1-4(26-27(22,23)24)10(19,20)9(5,16)15-6/h3-5,12,19-21H,1-2H2,(H2,13,18)(H3,11,14,15)(H,22,23,24)
• Standard InChIKey: CETRDCWBMBILAL-UHFFFAOYSA-N
• SMILES: C1C(C(C23N1C(=[N+](C(C2N=C(N3)N)COC(=O)N)[O-])N)(O)O)OS(=O)(=O)O
• Canonical SMILES: C1C(C(C23N1C(=N)N(C(C2N=C(N3)N)COC(=O)N)O)(O)O)OS(=O)(=O)O
• Synonyms: Gonyautoxin 1; Toxin GTX1
• PubChem Compound: 104848
• Last Modified: Feb 18 2024